Cas no 1805046-24-5 (Ethyl 6-cyano-3-ethyl-2-iodobenzoate)

• Product Name: Ethyl 6-cyano-3-ethyl-2-iodobenzoate
• CAS No: 1805046-24-5
• MF: C₁₂H₁₂INO₂
• MW: 329.133655548096
• CID: 5010550
• Update Time: 2025-05-20

Ethyl 6-cyano-3-ethyl-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-ethyl-2-iodobenzoate

• Inchi： 1S/C12H12INO2/c1-3-8-5-6-9(7-14)10(11(8)13)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： CAHPFFPVDOKZTE-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=C(C#N)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-3-ethyl-2-iodobenzoate

Ethyl 6-cyano-3-ethyl-2-iodobenzoate (CAS No. 1805046-24-5): A Comprehensive Overview

Ethyl 6-cyano-3-ethyl-2-iodobenzoate, with the CAS number 1805046-24-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with a cyano group at the 6-position, an ethyl group at the 3-position, and an iodine atom at the 2-position. These substituents impart distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of Ethyl 6-cyano-3-ethyl-2-iodobenzoate involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic aromatic substitution, Friedel-Crafts alkylation, and iodination to construct this compound. The presence of the cyano group at the 6-position plays a crucial role in directing the substitution reactions, while the ethyl group at the 3-position enhances the molecule's stability and solubility. The iodine atom at the 2-position not only contributes to the compound's reactivity but also serves as a leaving group in subsequent transformations.

Recent studies have highlighted the potential of Ethyl 6-cyano-3-ethyl-2-iodobenzoate in drug discovery and development. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, researchers have investigated its ability to modulate key enzymes and receptors involved in these conditions. The compound's cyano group has been shown to enhance its binding affinity to certain protein targets, while its iodine atom facilitates radiolabeling for imaging applications.

In addition to its pharmacological applications, Ethyl 6-cyano-3-ethyl-2-iodobenzoate has found utility in materials science. Its aromatic backbone and substituents make it a promising candidate for designing advanced materials such as organic semiconductors and sensors. Recent advancements in this area have demonstrated its potential as a building block for constructing functional polymers and nanoparticles with tailored electronic properties.

The physical properties of Ethyl 6-cyano3ethyl2iodobenzoate are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its use in various chemical processes. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile, making it suitable for solution-based reactions. Its stability under different conditions has also been evaluated to ensure safe handling and storage.

From an environmental perspective, Ethyl 6cyano3ethyl2iodobenzoate has been assessed for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, ongoing research aims to develop more sustainable synthesis routes and recycling strategies to mitigate these environmental risks.

In conclusion, Ethyl 6cyano3ethyl2iodobenzoate (CAS No. 1805046–24–5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for future innovations in chemistry, pharmacology, and materials science.